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Compound of Interest

Compound Name: MOUSE IL-4

Cat. No.: B1166242 Get Quote

Technical Support Center: Recombinant Mouse
IL-4
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for the storage and handling of recombinant mouse Interleukin-4 (IL-4). It is

designed to assist researchers, scientists, and drug development professionals in optimizing

their experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is recombinant mouse IL-4 and what are its key characteristics?

Recombinant mouse Interleukin-4 (IL-4) is a pleiotropic cytokine primarily produced by

activated T lymphocytes, mast cells, and basophils.[1] It plays a crucial role in the regulation of

immune responses, including the differentiation of T helper cells and isotype switching in B

lymphocytes.[1][2] The recombinant form is typically produced in E. coli or yeast expression

systems.[1][3]
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Characteristic Value Source

Molecular Mass Approximately 13.5 - 14 kDa [1][4]

Amino Acid Residues 120 or 121 [1][2]

Structure
Single, non-glycosylated

polypeptide chain
[1][2]

Purity
Typically >95% as determined

by SDS-PAGE
[1][5]

Endotoxin Level
Generally ≤ 0.1 ng/µg (or < 1

EU/µg)
[1][5]

Q2: How should I reconstitute lyophilized recombinant mouse IL-4?

Proper reconstitution is critical for maintaining the biological activity of the cytokine.

Centrifuge the vial: Before opening, briefly centrifuge the vial to ensure the lyophilized

powder is at the bottom.[6][7]

Use the recommended solvent: Reconstitute in sterile, distilled water or sterile phosphate-

buffered saline (PBS).[1][2][3] Some manufacturers may recommend a specific buffer, such

as 10 mM acetic acid, so always consult the product-specific datasheet.[8]

Determine the right concentration: It is generally recommended to reconstitute to a

concentration of 0.1-1.0 mg/mL.[2][7] For example, adding 100 µL of sterile water to a 10 µg

vial will result in a 0.1 mg/mL (100 µg/mL) stock solution.

Incorporate a carrier protein: For long-term storage and to prevent loss of activity at low

concentrations, the addition of a carrier protein like 0.1% Bovine Serum Albumin (BSA) or

Human Serum Albumin (HSA) is highly recommended.[1][9][10]

Gentle mixing: After adding the solvent, gently mix by pipetting or swirling. Avoid vigorous

shaking or vortexing, which can denature the protein.[6]

Q3: What are the optimal storage conditions for recombinant mouse IL-4?
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Storage conditions depend on whether the protein is in its lyophilized or reconstituted form.

Form
Storage
Temperature

Duration
Recommendati
ons

Source(s)

Lyophilized -20°C to -80°C
Up to 12 months

or more

Store desiccated.

Stable for short

periods (e.g., 3

weeks) at room

temperature.

[1][4][9]

Reconstituted

(Stock Solution)
-20°C to -80°C 3-6 months

Aliquot to avoid

repeated freeze-

thaw cycles. Use

polypropylene

tubes.

[4][7][9]

Reconstituted

(Short-term)
2°C to 8°C

1 week to 1

month

Store under

sterile conditions.
[1][4][9]

Troubleshooting Guide
Issue 1: Loss of Biological Activity

Q: My recombinant mouse IL-4 is not showing the expected biological effect in my cell-based

assay. What could be the cause?

A: Several factors can contribute to a loss of bioactivity. Consider the following troubleshooting

steps:

Improper Reconstitution or Storage:

Did you add a carrier protein? For long-term storage or when working with dilute solutions,

a carrier protein (e.g., 0.1% BSA) is crucial to prevent the cytokine from adhering to the

vial surface and to enhance stability.[1][9] Failure to add a carrier protein can result in a

significant loss of activity.[5]
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Have you subjected the protein to multiple freeze-thaw cycles? Repeated freezing and

thawing can denature the protein. It is essential to aliquot the reconstituted stock solution

into single-use volumes.[1][6][9]

Is the reconstituted protein stored for too long? Even when stored correctly, reconstituted

proteins have a finite shelf life. Check the manufacturer's recommendations for storage

duration.[4][9]

Experimental Conditions:

Is your cell line responsive to mouse IL-4? Confirm that your target cells express the IL-4

receptor. Some cell lines, like HT-2, are commonly used to test mouse IL-4 activity.[4][10]

Have you optimized the concentration? The effective dose (ED50) can vary between cell

lines and experimental setups. Perform a dose-response experiment to determine the

optimal concentration for your specific assay.[11]

Is there an issue with your assay? Ensure that other components of your experiment (e.g.,

cell viability, media, other reagents) are optimal. Poor cell health can impact the response

to cytokines.[12]

Product-Specific Issues:

Could there be lot-to-lot variability? In some cases, there can be variations in activity

between different manufacturing batches.[13] If you suspect this is the issue, contact the

supplier's technical support.

Issue 2: Protein Precipitation or Aggregation

Q: I noticed precipitates in my reconstituted IL-4 solution. What should I do?

A: Protein precipitation can lead to a loss of active protein.

Reconstitution Conditions: Ensure you are using the recommended sterile, high-purity water

or buffer for reconstitution.[1][10] Reconstituting at too high a concentration or in an

inappropriate buffer can sometimes lead to precipitation.
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Storage: Storing reconstituted protein at 4°C for extended periods might increase the risk of

aggregation for some proteins. For long-term storage, freezing at -20°C or -80°C is

recommended.[6][9]

Handling: Avoid vigorous vortexing or shaking during reconstitution, as this can cause

aggregation.[6]

Experimental Protocols & Visualizations
IL-4 Signaling Pathway
Interleukin-4 signals through two main receptor complexes, Type I and Type II, leading to the

activation of the Jak/STAT pathway.[9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.bosterbio.com/mouse-recombinant-il-4-interleukin-4-protein-af-protp07750-2-boster.html
https://www.cellsignal.com/products/cytokines-growth-factors/mouse-il-4-recombinant-protein/40004
https://www.bosterbio.com/mouse-recombinant-il-4-interleukin-4-protein-af-protp07750-2-boster.html
https://www.cellsignal.com/products/cytokines-growth-factors/mouse-il-4-recombinant-protein/40004
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IL-4 Signaling Pathway

Cell Membrane

Cytoplasm

Nucleus

IL-4

IL-4Rα

binds

γc

dimerizes with
(Type I Receptor)

IL-13Rα1

dimerizes with
(Type II Receptor)

JAK1

activates

JAK3

activates

activates

STAT6 (inactive)

phosphorylatesphosphorylates

STAT6 (active dimer)

dimerizes

DNA

translocates to nucleus
and binds

Gene Expression
(e.g., Th2 differentiation, IgE switching)

regulates

Click to download full resolution via product page

Caption: IL-4 signaling through Type I and II receptors activates the JAK/STAT pathway.
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General Experimental Workflow for Cell-Based Assays
This workflow outlines the key steps for using recombinant mouse IL-4 in a typical cell culture

experiment.
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General Workflow for rmIL-4 Cell-Based Assay
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Caption: A typical workflow for using recombinant mouse IL-4 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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